Cas no 938001-15-1 (1-ethyl-3-methyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carbohydrazide)

• Product Name: 1-ethyl-3-methyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carbohydrazide
• CAS No: 938001-15-1
• MF: C₁₇H₁₉N₅O
• MW: 309.365662813187
• MDL: MFCD08558285
• CID: 5059616
• PubChem ID: 19616697
• Update Time: 2026-02-28

1-ethyl-3-methyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-methyl-6-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide
• 1-ethyl-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide
• BBL040814
• SBB024051
• STK351094
• 1-ethyl-3-methyl-6-(4-methylphenyl)pyrazolo[5,4-b]pyridine-4-carbohydrazide
• 1-ethyl-3-methyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carbohydrazide

• MDL： MFCD08558285
• Inchi： 1S/C17H19N5O/c1-4-22-16-15(11(3)21-22)13(17(23)20-18)9-14(19-16)12-7-5-10(2)6-8-12/h5-9H,4,18H2,1-3H3,(H,20,23)
• InChI Key： YNEGPPZZYYIARQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2C=CC(C)=CC=2)N=C2C=1C(C)=NN2CC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• XLogP3: 2.1
• Topological Polar Surface Area: 85.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-ethyl-3-methyl-6-(4-methylphenyl)-1H-pyrazolo3,4-bpyridine-4-carbohydrazide

Recent Advances in the Study of 1-ethyl-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide (CAS: 938001-15-1)

The compound 1-ethyl-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide (CAS: 938001-15-1) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This pyrazolopyridine derivative has attracted significant attention due to its unique structural features and potential biological activities. Recent studies have focused on exploring its pharmacological properties, synthetic pathways, and structure-activity relationships (SAR).

Several research groups have reported the synthesis and characterization of this compound and its analogs. The synthetic approach typically involves multi-step reactions starting from commercially available precursors, with key steps including cyclization and hydrazide formation. Recent optimizations in the synthetic route have improved yields and purity, making this compound more accessible for biological evaluation.

In terms of biological activity, preliminary studies suggest that 1-ethyl-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide exhibits promising inhibitory effects against various molecular targets. Particularly noteworthy is its activity against protein kinases, with recent data showing selective inhibition of certain cancer-related kinases. Molecular docking studies have provided insights into the binding mode of this compound, revealing key interactions with the ATP-binding site of target enzymes.

The compound's hydrazide moiety appears to play a crucial role in its biological activity, serving as both a hydrogen bond donor/acceptor and a potential metal chelator. Recent SAR studies have systematically modified this functional group to optimize potency and selectivity. These modifications have led to the development of analogs with improved pharmacokinetic properties while maintaining the core pyrazolopyridine scaffold.

From a drug development perspective, recent in vitro and in vivo studies have demonstrated the compound's potential in various therapeutic areas. Particularly promising results have been observed in oncology research, where the compound has shown antiproliferative activity against several cancer cell lines. Additionally, preliminary toxicity studies indicate a favorable safety profile, though further investigation is needed to fully assess its therapeutic window.

Current research directions include exploring the compound's mechanism of action in greater detail, developing more potent analogs through structure-based drug design, and investigating potential combination therapies. The compound's versatility as a chemical scaffold suggests it may have applications beyond its current focus areas, possibly in infectious diseases or neurological disorders.

As research progresses, 1-ethyl-3-methyl-6-(4-methylphenyl)-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide continues to demonstrate significant potential in drug discovery. The next phase of research will likely focus on advancing lead compounds through preclinical development, with particular attention to optimizing ADME properties and demonstrating efficacy in disease-relevant animal models.